Cas no 118021-35-5 (L-4-Oxalysine hydrochloride)

• Product Name: L-4-Oxalysine hydrochloride
• CAS No: 118021-35-5
• MF: C₅H₁₃ClN₂O₃
• MW: 184.621320486069
• CID: 131724
• PubChem ID: 16213721
• Update Time: 2025-10-18

L-4-Oxalysine hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Serine,O-(2-aminoethyl)-, hydrochloride (1:1)
• (2S)-2-amino-3-(2-aminoethoxy)propanoic acid,hydrochloride
• (S)-(+)-2-amino-3-(2-aminoethoxy)- propanoic acid monohydrochloride
• H-SER(ETNH2)-OH HCL ((S)-(+)-2-AMINO-3-(2-AMINOETHOXY)-PROPANOIC ACID MONOHYDROCHLORIDE)
• L-4-Oxalysine (hydrochloride)
• (S)-(+)-2-Amino-3-(2-aminoethoxy)propanoic acid monohydrochloride
• 4-oxalysine dihydrochloride
• DL-4-Oxalysine dihydrochloride
• O-(2-Amino-aethyl)-serin,Dihydrochlorid
• O-(2-aminoethyl)-l-serine hydrochloride
• O-2-aminoethylserine dihydrochloride
• L-4-OXALYSINE HCL
• H-SER(ETNH2)-OH HCL
• H-LYS[*4(<-O)]-OH HCL
• 4-OXY-L-LYSINE HYDROCHLORIDE
• (S)-(+)-2-AMINO-3-(2-AMINOETHOXY)PROPANOIC ACID, MONOHYDROCHLORIDE
• (S)-(+)-2-AMINO-3-(2-AMINOETHOXY)-PROPAN OIC ACID HYDROCHLORIDE, 98%
• L-4-Oxalysine hydrochloride
• H-Lys{#4(<-O)}-OH.HCl
• SCHEMBL524956
• (S)-2-Amino-3-(2-aminoethoxy)propanoicacidhydrochloride
• (2S)-2-amino-3-(2-aminoethoxy)propanoic acid;hydrochloride
• L-Serine, O-(2-aminoethyl)-, hydrochloride
• Alanine, 3-(2-aminoethoxy)-, hydrochloride, L-
• L-Serine, O-(2-aminoethyl)-, monohydrochloride
• AKOS027327163
• MS-22993
• (S)-(+)-2-Amino-3-(2-Aminoethoxy)propanoic Acid HCl
• Oxalysine hydrochloride
• O-(2-Aminoethyl)-L-serine--hydrogen chloride (1/1)
• HY-U00097
• DTXSID00584097
• 118021-35-5
• NIOSH/AY3100000
• AY31000000
• O-(2-AMINOETHYL)-L-SERINEHYDROCHLORIDE
• CS-7133
• L-3-(2-Aminoethoxy)alanine hydrochloride
• (S)-2-Amino-3-(2-aminoethoxy)propanoic acid hydrochloride
• G12999

• Inchi： 1S/C5H12N2O3.ClH/c6-1-2-10-3-4(7)5(8)9;/h4H,1-3,6-7H2,(H,8,9);1H/t4-;/m0./s1
• InChI Key： OVHJSRSTAWFIIF-WCCKRBBISA-N
• SMILES： Cl.O(CCN)C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 184.06100
• Monoisotopic Mass: 184.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 98.6Ų

Experimental Properties

• Color/Form: Not determined
• Melting Point: 212-216 °C(lit.)
• PSA: 98.57000
• LogP: 0.57620
• Solubility: Not determined

L-4-Oxalysine hydrochloride Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-4-Oxalysine hydrochloride

Comprehensive Overview of L-4-Oxalysine Hydrochloride (CAS No. 118021-35-5): Properties, Applications, and Research Insights

L-4-Oxalysine hydrochloride (CAS No. 118021-35-5) is a specialized amino acid derivative gaining attention in biochemical and pharmaceutical research. This compound, characterized by its unique oxalysine backbone, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring an L-configuration and a hydrochloride salt form, enhances solubility and stability, making it valuable for in vitro and in vivo studies. Researchers are increasingly exploring its role in modulating metabolic pathways, particularly in studies related to amino acid metabolism and enzyme inhibition.

The growing interest in L-4-Oxalysine HCl aligns with broader trends in precision medicine and nutraceutical development. Recent publications highlight its potential as a targeted therapeutic agent, especially in contexts where amino acid analogs are used to regulate cellular processes. For instance, its structural similarity to natural amino acids allows it to interfere with protein synthesis in select microorganisms, a property under investigation for antimicrobial applications. These findings resonate with current searches for "novel amino acid-based therapeutics" and "alternatives to traditional antibiotics."

From a technical perspective, CAS 118021-35-5 exhibits a high purity grade (>98%), confirmed by HPLC and mass spectrometry. Its physicochemical properties—such as a melting point range of 195–200°C and water solubility—are frequently cited in laboratory protocols. These attributes make it a reliable choice for peptide synthesis and bioconjugation, addressing common queries like "how to improve peptide yield" or "stable amino acid derivatives for conjugation." Manufacturers often emphasize its low hygroscopicity, a key factor in long-term storage and handling efficiency.

In the context of biomedical research, L-4-Oxalysine hydrochloride has been studied for its potential to mimic lysine in metabolic pathways. This property is particularly relevant to studies on post-translational modifications (e.g., methylation, acetylation) and epigenetic regulation. Such applications tie into trending topics like "metabolomics in disease diagnosis" and "amino acid profiling for personalized nutrition." Additionally, its role in cell culture media optimization is being explored, responding to the demand for "defined media components" in stem cell research and organoid development.

Quality control protocols for 118021-35-5 typically involve chiral analysis to ensure enantiomeric purity, a critical parameter for structure-activity relationship studies. Suppliers often provide COA (Certificate of Analysis) detailing residual solvents and heavy metal content, addressing compliance with ICH guidelines. This transparency caters to researchers searching for "GMP-grade amino acid derivatives" or "regulatory-compliant research chemicals."

Emerging applications of L-4-Oxalysine HCl also extend to agricultural biochemistry, where its effects on plant nitrogen assimilation are under scrutiny. This aligns with sustainable agriculture trends and searches for "biostimulants for crop yield." Furthermore, its utility in chemoenzymatic synthesis positions it as a candidate for green chemistry initiatives, resonating with queries about "eco-friendly catalytic processes."

In summary, L-4-Oxalysine hydrochloride (CAS No. 118021-35-5) represents a versatile tool bridging basic science and applied research. Its multifaceted roles—from drug discovery to agricultural science—reflect the compound's adaptability to diverse scientific challenges. As interest grows in tailored biomolecules and sustainable biochemicals, this compound is poised to remain a focal point in interdisciplinary research.